Cas no 1361564-06-8 (2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine)

2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine is a structurally complex organic compound featuring a trichlorocyclohexadienyl moiety linked to a trifluoromethyl-substituted phenyl ring via an ethylamine bridge. Its unique halogenated and fluorinated architecture suggests potential utility in pharmaceutical or agrochemical applications, where such functional groups often confer enhanced bioactivity, metabolic stability, or binding selectivity. The compound’s combination of electron-withdrawing (trifluoromethyl, chlorine) and electron-donating (amine) groups may enable fine-tuned reactivity in synthetic pathways or interactions with biological targets. Further investigation is warranted to explore its specific properties, such as solubility, stability, and pharmacological profile, which could make it a valuable intermediate or active ingredient in specialized chemical research.
2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine structure
1361564-06-8 structure
Product Name:2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine
CAS No:1361564-06-8
MF:C15H13Cl3F3N
MW:370.624631643295
CID:4793720
Update Time:2025-05-30

2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine
    • Inchi: 1S/C15H13Cl3F3N/c16-12-4-3-10(13(17)14(12)18)11-7-9(15(19,20)21)2-1-8(11)5-6-22/h1-2,4,7,10H,3,5-6,22H2
    • InChI Key: DLBZQFYCYMRJJS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CCC1C1C=C(C(F)(F)F)C=CC=1CCN)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 473
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26

2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013030542-250mg
2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine
1361564-06-8 97%
250mg
499.20 USD 2021-05-31
Alichem
A013030542-500mg
2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine
1361564-06-8 97%
500mg
823.15 USD 2021-05-31
Alichem
A013030542-1g
2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine
1361564-06-8 97%
1g
1,549.60 USD 2021-05-31

Additional information on 2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine

Comprehensive Overview of 2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine (CAS No. 1361564-06-8)

The compound 2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine (CAS No. 1361564-06-8) is a highly specialized chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique structural features, including the trichlorocyclohexadienyl and trifluoromethylphenyl moieties, make it a subject of interest for researchers exploring novel synthetic pathways and potential applications. This article delves into the properties, synthesis, and emerging trends related to this compound, while addressing common queries and industry-relevant topics.

One of the most frequently searched questions regarding 2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine revolves around its synthetic methodology. The compound is typically synthesized through multi-step organic reactions, involving the introduction of the trifluoromethyl group and subsequent functionalization of the aromatic ring. Researchers often inquire about the optimal conditions for these reactions, such as temperature, catalysts, and solvent systems, to achieve high yields and purity. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthetic routes for this compound, aligning with the global push for environmentally friendly practices.

The structural complexity of 2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine has led to its exploration in various applications, particularly in the pharmaceutical sector. The presence of the ethylamine group suggests potential bioactivity, making it a candidate for drug discovery programs. Current trends indicate a growing interest in small-molecule therapeutics, and this compound's unique scaffold could contribute to the development of new treatments for diseases such as cancer or neurological disorders. However, it is essential to note that further preclinical and clinical studies are required to validate these possibilities.

Another hot topic in the scientific community is the computational modeling of compounds like 2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine. With the rise of artificial intelligence (AI) and machine learning in chemistry, researchers are increasingly using these tools to predict the compound's physicochemical properties, reactivity, and potential interactions with biological targets. This approach not only accelerates the research process but also reduces the need for extensive laboratory experimentation, saving time and resources.

Stability and storage conditions are also common concerns among users working with 2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine. The compound's sensitivity to light, moisture, and temperature fluctuations necessitates careful handling and storage in controlled environments. Industry professionals often search for best practices to maintain the integrity of such compounds, emphasizing the importance of proper labeling, inert atmospheres, and temperature-regulated storage solutions.

In conclusion, 2-[2-(2,3,4-Trichlorocyclohexa-2,4-dienyl)-4-trifluoromethyl-phenyl]-ethylamine (CAS No. 1361564-06-8) represents a fascinating area of study with promising potential in synthetic chemistry and drug development. Its intricate structure and reactivity profile continue to inspire innovative research, while advancements in AI-driven chemistry and sustainable synthesis are shaping its future applications. As the scientific community delves deeper into its properties and possibilities, this compound is poised to remain a topic of significant interest and exploration.

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